1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene
Catalog No.
S14750784
CAS No.
848731-65-7
M.F
C10H13NO2
M. Wt
179.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene](/img/no-structure.svg)
Content Navigation
CAS Number
848731-65-7
Product Name
1-Methyl-4-[(2S)-1-nitropropan-2-yl]benzene
IUPAC Name
1-methyl-4-[(2S)-1-nitropropan-2-yl]benzene
Molecular Formula
C10H13NO2
Molecular Weight
179.22 g/mol
InChI
InChI=1S/C10H13NO2/c1-8-3-5-10(6-4-8)9(2)7-11(12)13/h3-6,9H,7H2,1-2H3/t9-/m1/s1
InChI Key
LRPZNDFDHREQEK-SECBINFHSA-N
Canonical SMILES
CC1=CC=C(C=C1)C(C)C[N+](=O)[O-]
Isomeric SMILES
CC1=CC=C(C=C1)[C@H](C)C[N+](=O)[O-]
XLogP3
2.7
Hydrogen Bond Acceptor Count
2
Exact Mass
179.094628657 g/mol
Monoisotopic Mass
179.094628657 g/mol
Heavy Atom Count
13
Dates
Modify: 2024-08-10
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:5962-29-8
Molecular Formula:C5H10O5
Molecular Weight:150.13 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:20196-67-2
Molecular Formula:C14H19NO10S2
Molecular Weight:425.4 g/mol
Availability:
In Stock
CAS No.:86365-92-6
Molecular Formula:C20H23N5O2
Molecular Weight:365.4 g/mol
Availability:
In Stock
CAS No.:87331-43-9
Molecular Formula:C19H26O5S
Molecular Weight:366.5 g/mol
Availability:
Inquiry
CAS No.:51850-20-5
Molecular Formula:H14O6Pt+2
Molecular Weight:305.19 g/mol
Availability:
In Stock
